Cas no 89149-97-3 (Oxazole, 5-(2-iodoethyl)-2-methyl-4-phenyl-)

• Product Name: Oxazole, 5-(2-iodoethyl)-2-methyl-4-phenyl-
• CAS No: 89149-97-3
• MF: C₁₂H₁₂INO
• MW: 313.134255409241
• CID: 610464
• PubChem ID: 23316587
• Update Time: 2025-04-19

Oxazole, 5-(2-iodoethyl)-2-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-(2-iodoethyl)-2-methyl-4-phenyl-
• 5-(2-iodoethyl)-2-methyl-4-phenyl-1,3-oxazole
• 5-(2-iodoethyl)-2-methyl-4-phenyloxazole
• JQDMXFLQILCGIP-UHFFFAOYSA-N
• 89149-97-3
• DTXSID30632797
• SCHEMBL5208467

• Inchi： 1S/C12H12INO/c1-9-14-12(11(15-9)7-8-13)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： JQDMXFLQILCGIP-UHFFFAOYSA-N
• SMILES： ICCC1=C(C2C=CC=CC=2)N=C(C)O1

Computed Properties

• Exact Mass: 312.99636g/mol
• Monoisotopic Mass: 312.99636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles